A novel fluorescent probe for the detection of Golgi nitroreductase under hypoxic conditions†
New Journal of Chemistry Pub Date: 2022-07-08 DOI: 10.1039/D2NJ02326A
Abstract
The first Golgi-targeted fluorescent probe (named Gol-NTR) for detecting nitroreductase (NTR) was developed. Gol-NTR had good selectivity for NTR and low cytotoxicity. Furthermore, it is worth noting that Gol-NTR was successfully applied to the detection of NTR in the Golgi apparatus, for the first time.
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Journal Name：New Journal of Chemistry
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CAS no.: 16514-83-3
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CAS no.: 12134-29-1
